Cas no 25926-16-3 (2,7-Naphthalenedisulfonicacid,5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(1-sulfo-2-naphthalenyl)diazenyl]-)

2,7-Naphthalenedisulfonicacid,5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(1-sulfo-2-naphthalenyl)diazenyl]- structure
25926-16-3 structure
Product Name:2,7-Naphthalenedisulfonicacid,5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(1-sulfo-2-naphthalenyl)diazenyl]-
CAS No:25926-16-3
MF:C23H14Cl2N6O10S3
MW:701.492458820343
CID:276815
PubChem ID:117670
Update Time:2025-04-19

2,7-Naphthalenedisulfonicacid,5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(1-sulfo-2-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid,5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(1-sulfo-2-naphthalenyl)diazenyl]-
    • (3Z)-5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-oxo-3-[(1-sulfonaphthalen-2-yl)hydrazono]-3,4-dihydronaphthalene-2,7-disulfonic acid
    • 5-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((1-sulpho-2-naphthyl)azo)naphthalene-2,7-disulphonic acid
    • 25926-16-3
    • DTXSID70866635
    • NS00050452
    • 5-[(4,6-Dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(1-sulfonaphthalen-2-yl)diazenyl]naphthalene-2,7-disulfonic acid
    • EINECS 247-349-7
    • SCHEMBL8115691
    • 5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(1-sulpho-2-naphthyl)azo]naphthalene-2,7-disulphonic acid
    • Inchi: 1S/C23H14Cl2N6O10S3/c24-21-27-22(25)29-23(28-21)26-15-9-12(42(33,34)35)7-11-8-16(43(36,37)38)18(19(32)17(11)15)31-30-14-6-5-10-3-1-2-4-13(10)20(14)44(39,40)41/h1-9,32H,(H,33,34,35)(H,36,37,38)(H,39,40,41)(H,26,27,28,29)/b31-30+
    • InChI Key: OOLXNSHBCINPEZ-NVQSTNCTSA-N
    • SMILES: ClC1N=C(N=C(N=1)NC1=CC(=CC2=CC(=C(C(=C21)O)/N=N/C1=CC=C2C=CC=CC2=C1S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)Cl

Computed Properties

  • Exact Mass: 699.93132
  • Monoisotopic Mass: 699.9310596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 7
  • Complexity: 1380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 284Ų

Experimental Properties

  • PSA: 258.76

2,7-Naphthalenedisulfonicacid,5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(1-sulfo-2-naphthalenyl)diazenyl]- Related Literature

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